2-[2-(2,3-Dihydro-1,4-benzoxazin-4-yl)-2-oxoethyl]sulfanylacetonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[2-(2,3-Dihydro-1,4-benzoxazin-4-yl)-2-oxoethyl]sulfanylacetonitrile is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. This compound is a benzoxazine derivative that has been synthesized using various methods, and its mechanism of action has been studied extensively to understand its biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 2-[2-(2,3-Dihydro-1,4-benzoxazin-4-yl)-2-oxoethyl]sulfanylacetonitrile involves the inhibition of various enzymes, including acetylcholinesterase and topoisomerase II. It has been found to induce apoptosis in cancer cells by activating caspase-3 and caspase-9. It also exhibits antibacterial and antifungal activity by disrupting the cell wall of bacteria and fungi.
Biochemical and Physiological Effects:
2-[2-(2,3-Dihydro-1,4-benzoxazin-4-yl)-2-oxoethyl]sulfanylacetonitrile has been found to exhibit various biochemical and physiological effects. It has been found to inhibit acetylcholinesterase activity, which may lead to an increase in acetylcholine levels in the brain. This may have potential applications in the treatment of Alzheimer's disease. Additionally, this compound has been found to induce apoptosis in cancer cells and exhibit antibacterial and antifungal activity.
Advantages and Limitations for Lab Experiments
The advantages of using 2-[2-(2,3-Dihydro-1,4-benzoxazin-4-yl)-2-oxoethyl]sulfanylacetonitrile in lab experiments include its potential applications in the field of medicine, including its anticancer and antibacterial/antifungal activity. However, the limitations of using this compound include its low solubility in water and the need for further studies to determine its toxicity and potential side effects.
Future Directions
There are several future directions for the study of 2-[2-(2,3-Dihydro-1,4-benzoxazin-4-yl)-2-oxoethyl]sulfanylacetonitrile. These include:
1. Further studies to determine its toxicity and potential side effects.
2. Investigation of its potential applications in the treatment of other diseases, such as Parkinson's disease.
3. Development of more efficient synthesis methods to increase the yield of the compound.
4. Studies to determine its potential use as a pesticide or herbicide.
5. Investigation of its potential use in the field of nanotechnology.
In conclusion, 2-[2-(2,3-Dihydro-1,4-benzoxazin-4-yl)-2-oxoethyl]sulfanylacetonitrile is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to determine its potential applications in the treatment of various diseases and its toxicity and potential side effects.
Synthesis Methods
The synthesis of 2-[2-(2,3-Dihydro-1,4-benzoxazin-4-yl)-2-oxoethyl]sulfanylacetonitrile has been reported by various researchers using different methods. One of the methods involves the reaction of 2-amino-4,5-dihydro-1,4-benzoxazine with ethyl 2-chloro-2-(2-mercaptoacetamido)acetate in the presence of sodium ethoxide. Another method involves the reaction of 2-amino-4,5-dihydro-1,4-benzoxazine with ethyl 2-chloro-2-(2-mercaptoacetamido)acetate in the presence of potassium carbonate. The yield of the compound using these methods ranges from 60-85%.
Scientific Research Applications
2-[2-(2,3-Dihydro-1,4-benzoxazin-4-yl)-2-oxoethyl]sulfanylacetonitrile has been studied for its potential applications in the field of medicine. It has been found to exhibit anticancer activity by inducing apoptosis in cancer cells. It has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been found to inhibit acetylcholinesterase activity. Additionally, this compound has been studied for its antibacterial and antifungal activity.
properties
IUPAC Name |
2-[2-(2,3-dihydro-1,4-benzoxazin-4-yl)-2-oxoethyl]sulfanylacetonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O2S/c13-5-8-17-9-12(15)14-6-7-16-11-4-2-1-3-10(11)14/h1-4H,6-9H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSCHOIWROMNMJW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=CC=CC=C2N1C(=O)CSCC#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[2-(2,3-Dihydro-1,4-benzoxazin-4-yl)-2-oxoethyl]sulfanylacetonitrile |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.